Cas no 80427-49-2 (Benzene,1,2,3,5-tetrafluoro-4-methyl-)

Benzene,1,2,3,5-tetrafluoro-4-methyl- structure

80427-49-2 structure

Product Name:Benzene,1,2,3,5-tetrafluoro-4-methyl-

CAS No:80427-49-2

Molecular Formula:C₇H₄F₄

Molecular Weight:164.10026

CID:706786

PubChem ID:17750861

Benzene,1,2,3,5-tetrafluoro-4-methyl- Properties

Names and Identifiers

- Benzene,1,2,3,5-tetrafluoro-4-methyl-
- 2,3,4,6-TETRAFLUOROTOLUENE
- 2,3,4,6-Tetrafluoro-toluene
- AKOS006332000
- SCHEMBL172019
- QWMNQJQGZZQXKS-UHFFFAOYSA-N
- 80427-49-2
- DTXSID50590729
- 1,2,3,5-TETRAFLUORO-4-METHYLBENZENE
- FT-0609365
- +Expand
- InChIKey： QWMNQJQGZZQXKS-UHFFFAOYSA-N
- Inchi： InChI=1S/C7H4F4/c1-3-4(8)2-5(9)7(11)6(3)10/h2H,1H3
- SMILES： CC1=C(C(=C(C=C1F)F)F)F

Computed Properties

Exact Mass: 164.025
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 0
Monoisotopic Mass: 164.025
Heavy Atom Count: 11
Complexity: 138
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.7
Topological Polar Surface Area: 0A^2

Experimental Properties

Refractive Index: 1.421
Boiling Point: 114.854°C at 760 mmHg
Flash Point: 26.25°C
Density: 1.339

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9. Statistical generation of training sets for measuring NO3−, NH4+ and major ions in natural waters using an ion selective electrode array†

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10. Engineering plasmonic semiconductors for enhanced photocatalysis

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